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Compound of Interest

Compound Name:
Bis(2-chloroethyl)amine-d4

Hydrochloride

Cat. No.: B564269 Get Quote

Introduction
This document provides key technical data for Bis(2-chloroethyl)amine-d4 Hydrochloride, a

deuterated analog of the alkylating agent Bis(2-chloroethyl)amine hydrochloride. The

incorporation of deuterium isotopes makes this compound a valuable tool in metabolic studies,

pharmacokinetic research, and as an internal standard in mass spectrometry-based analyses.

This guide is intended for researchers, scientists, and professionals in drug development and

related fields.

Chemical and Physical Properties
The fundamental properties of Bis(2-chloroethyl)amine-d4 Hydrochloride are summarized

below. This data is critical for accurate experimental design, analytical method development,

and chemical handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b564269?utm_src=pdf-interest
https://www.benchchem.com/product/b564269?utm_src=pdf-body
https://www.benchchem.com/product/b564269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Weight 182.51 g/mol [1][2][3]

Chemical Formula C₄H₆D₄Cl₂N·HCl

CAS Number 352431-06-2 [1]

Appearance Solid Powder [1]

Purity ≥98% [1]

Synonyms

--INVALID-LINK--amine

hydrochloride, Bis(2-

chloroethyl)-1,1,2,2-d4-amine

Hydrochloride

[1][3]

Molecular Structure and Identification
The structural representation and key identifiers are crucial for unambiguous compound

identification.
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Sample Preparation
(e.g., plasma, tissue)

Spike with Known Concentration of
Bis(2-chloroethyl)amine-d4 HCl

1

Analyte Extraction

2

LC Separation

3

Mass Spectrometry
Detection (MS/MS)

4

Data Analysis

5
(Generate Extracted Ion Chromatograms)

Quantification of Unlabeled Analyte

6
(Calculate Analyte/IS Peak Area Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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